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Compound of Interest

Compound Name: NBD-Pen

Cat. No.: B12378226 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and recommended settings for the

visualization of bacterial cell wall synthesis using NBD-Penicillin (NBD-Pen) and confocal

microscopy. NBD-Pen is a fluorescent analog of penicillin that covalently binds to penicillin-

binding proteins (PBPs), offering a powerful tool to study bacterial cell wall dynamics and the

efficacy of β-lactam antibiotics.

Principle and Mechanism of Action
NBD-Pen acts as an activity-based probe for penicillin-binding proteins. Penicillin and its

analogs function by inhibiting the transpeptidase activity of PBPs, which are essential enzymes

for the final steps of peptidoglycan synthesis. The β-lactam ring in penicillin forms a stable

covalent bond with a serine residue in the active site of the PBP, thereby inactivating the

enzyme and halting cell wall construction. This disruption of the cell wall's integrity ultimately

leads to bacterial cell lysis.[1][2] By using a penicillin molecule conjugated to the NBD

(Nitrobenzofurazan) fluorophore, the sites of active peptidoglycan synthesis can be visualized

using fluorescence microscopy.

Below is a diagram illustrating the mechanism of action of penicillin.
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Mechanism of Penicillin Action
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NBD-Penicillin Imaging Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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